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Compound of Interest |

Ethyl 7-fluoro-1H-indole-2-
Compound Name:

carboxylate
CAS No.: 348-31-2
Cat. No.: B1599925

Get Quote

\ J

Initial research into the physicochemical properties of the compound with CAS number 348-31-
2 has revealed a significant discrepancy that requires clarification before proceeding with the
development of an in-depth technical guide.

The CAS number 348-31-2 is identified as Ethyl 7-fluoro-1H-indole-2-carboxylate. However,
publicly available, in-depth physicochemical data and established experimental protocols for
this specific compound are sparse. This limitation would hinder the creation of a
comprehensive technical guide as requested.

Conversely, a substantial body of detailed technical information is available for 3,5-
Dinitrosalicylic acid, which is assigned the CAS number 609-99-4.[1][2][3] This compound is
widely used in biochemical and analytical chemistry, particularly for the colorimetric
determination of reducing sugars.[2][3] Its properties, applications, and associated analytical
methods are extensively documented in scientific literature and technical data sheets.[4][5]

Given the request for an "in-depth technical guide," it is possible that there may be a confusion
of CAS numbers. To ensure that the final document meets your specific needs, please confirm
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which of the following compounds is the intended subject of your request:
e Option 1: Ethyl 7-fluoro-1H-indole-2-carboxylate (CAS 348-31-2)
e Option 2: 3,5-Dinitrosalicylic acid (CAS 609-99-4)

Upon your confirmation, a comprehensive technical guide will be developed for the correct
compound, adhering to all the specified requirements for scientific integrity, detailed protocols,
and data visualization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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